Cas no 10533-14-9 (2-Octahydroisoquinolin-2(1H)-ylethanamine)

2-Octahydroisoquinolin-2(1H)-ylethanamine structure
10533-14-9 structure
Product Name:2-Octahydroisoquinolin-2(1H)-ylethanamine
CAS No:10533-14-9
MF:C11H22N2
MW:182.305782794952
CID:4679005
Update Time:2025-11-01

2-Octahydroisoquinolin-2(1H)-ylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-octahydroisoquinolin-2(1H)-ylethanamine
    • 2-(octahydroisoquinolin-2(1H)-yl)ethanamine
    • STK500814
    • 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)ethanamine
    • 2-(octahydro-1H-isoquinolin-2-yl)ethanamine
    • 2-Octahydroisoquinolin-2(1H)-ylethanamine
    • Inchi: 1S/C11H22N2/c12-6-8-13-7-5-10-3-1-2-4-11(10)9-13/h10-11H,1-9,12H2
    • InChI Key: UNOSOYOFHHRTED-UHFFFAOYSA-N
    • SMILES: N1(CCN)CCC2CCCCC2C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Topological Polar Surface Area: 29.3

2-Octahydroisoquinolin-2(1H)-ylethanamine Pricemore >>

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Additional information on 2-Octahydroisoquinolin-2(1H)-ylethanamine

Exploring the Chemistry and Applications of 2-Octahydroisoquinolin-2(1H)-ylethanamine (CAS No. 10533-14-9)

2-Octahydroisoquinolin-2(1H)-ylethanamine (CAS No. 10533-14-9) is a fascinating organic compound that has garnered attention in various scientific and industrial fields. This bicyclic amine, characterized by its octahydroisoquinoline core, is a versatile building block in organic synthesis and pharmaceutical research. The compound's unique structure, featuring a fused six-membered and five-membered nitrogen-containing ring system, makes it particularly interesting for researchers exploring novel bioactive molecules.

The chemical properties of 2-Octahydroisoquinolin-2(1H)-ylethanamine have been extensively studied. With a molecular formula of C11H20N2, this compound exhibits moderate polarity due to its amine functionality and heterocyclic structure. Its physicochemical properties, including solubility in common organic solvents and stability under various conditions, make it suitable for numerous applications. Recent studies have focused on optimizing synthetic routes to this compound, with particular emphasis on green chemistry approaches that minimize environmental impact – a topic of growing importance in today's chemical industry.

In pharmaceutical research, 2-Octahydroisoquinolin-2(1H)-ylethanamine serves as a valuable pharmacophore in drug discovery. Its rigid bicyclic structure provides an excellent scaffold for designing molecules with specific biological activities. Researchers are particularly interested in its potential as a central nervous system modulator, given the structural similarities to known bioactive compounds. The compound's structure-activity relationships are currently being explored in several academic and industrial laboratories worldwide.

The synthesis of 2-Octahydroisoquinolin-2(1H)-ylethanamine typically involves cyclization reactions of appropriately substituted precursors. Modern synthetic approaches often employ catalytic hydrogenation or reductive amination strategies. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where chirality plays a significant role in biological activity.

Beyond pharmaceuticals, 2-Octahydroisoquinolin-2(1H)-ylethanamine finds applications in material science and catalysis. Its ability to coordinate with metals makes it useful in designing novel ligand systems for homogeneous catalysis. Additionally, the compound's thermal stability and electronic properties have prompted investigations into its potential use in advanced materials, particularly in the development of organic semiconductors and photoresponsive materials.

From an analytical perspective, 2-Octahydroisoquinolin-2(1H)-ylethanamine can be characterized using various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for quality control in industrial production and for verifying the compound's purity in research applications. Recent developments in analytical chemistry have improved the detection limits and accuracy of these measurements, enabling more precise characterization of this compound and its derivatives.

The commercial availability of 2-Octahydroisoquinolin-2(1H)-ylethanamine has increased in recent years, reflecting growing demand from research institutions and chemical manufacturers. Suppliers typically offer the compound in various purity grades, from technical grade for industrial applications to high-purity standards for pharmaceutical research. The global market for such fine chemicals is expected to grow significantly in the coming years, driven by increasing investment in drug discovery and specialty chemicals.

Environmental and safety considerations for 2-Octahydroisoquinolin-2(1H)-ylethanamine are important aspects of its handling and use. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Recent trends in green chemistry have led to the development of more sustainable production methods and disposal protocols for such nitrogen-containing compounds, aligning with global efforts toward environmentally friendly chemical processes.

Future research directions for 2-Octahydroisoquinolin-2(1H)-ylethanamine are likely to focus on expanding its applications in medicinal chemistry and exploring its potential in emerging fields like chemical biology and materials science. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. With ongoing advancements in computational chemistry and molecular modeling, scientists can now better predict and design derivatives with tailored properties, opening new possibilities for this interesting molecule.

In conclusion, 2-Octahydroisoquinolin-2(1H)-ylethanamine (CAS No. 10533-14-9) represents an important class of nitrogen-containing heterocycles with wide-ranging applications. Its unique structural features and chemical properties make it a valuable compound in pharmaceutical research, material science, and synthetic chemistry. As research continues to uncover new potential uses for this molecule, its importance in both academic and industrial settings is expected to grow, contributing to advancements in multiple scientific disciplines.

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